4-Benzyl-2-methyl-1,4-oxazepan-3-one
Overview
Description
“4-Benzyl-2-methyl-1,4-oxazepan-3-one” is a chemical compound with the molecular formula C13H17NO2 . It has a molecular weight of 219.28 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a seven-membered oxazepane ring with a benzyl group and a methyl group attached .
Scientific Research Applications
Synthesis and Structural Analysis
- Researchers have developed various methods for synthesizing 1,4-oxazepine derivatives, demonstrating the chemical versatility and potential for diverse applications of these compounds. For instance, one study details two general routes to synthesize 1,4-disubstituted-2,3,4,5-tetrahydro-1H-3-benzazepines, showcasing the chemical flexibility of these compounds (Gerritz et al., 2000). Additionally, crystal structures of certain oxazepine derivatives have been analyzed, providing insights into their molecular conformations and potential for further chemical modifications (Govindaraj et al., 2014).
Polymer Synthesis
- 4-Benzyl-2-methyl-1,4-oxazepan-3-one and related compounds have been used in the synthesis of polymers. A study reported the synthesis of poly(ester amide)s (PEAs) using organocatalytic ring-opening polymerization of N-acylated-1,4-oxazepan-7-ones. These polymers have potential as biodegradable alternatives to poly(2-oxazoline)s, highlighting the utility of 1,4-oxazepan-3-one derivatives in creating environmentally friendly materials (Wang & Hadjichristidis, 2020).
Medicinal Chemistry and Drug Design
- In medicinal chemistry, 1,4-oxazepine derivatives have been explored for their potential as therapeutic agents. Studies have synthesized various derivatives, examining their structural properties and potential biological activities. For example, research into the synthesis of benzimidazole-tethered oxazepine hybrids has provided insights into their molecular structures and potential for nonlinear optical (NLO) properties, which can be relevant for pharmacological applications (Almansour et al., 2016).
Safety and Hazards
properties
IUPAC Name |
4-benzyl-2-methyl-1,4-oxazepan-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2/c1-11-13(15)14(8-5-9-16-11)10-12-6-3-2-4-7-12/h2-4,6-7,11H,5,8-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOOUFPLHPSSWJA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)N(CCCO1)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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